Cas no 321392-00-1 ((1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride)

• Product Name: (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride
• CAS No: 321392-00-1
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• MDL: MFCD00663795
• CID: 1087606
• PubChem ID: 24213723
• Update Time: 2025-07-02

(1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride
• (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)-methanol hydrochloride
• 11K-910
• AG-A-00638
• AG-B-73394
• aminodihydrobenzofchromenylmethanolhydrochloride
• CTK8A3243
• MolPort-009-195-305
• RP14938
• SBB102964
• (1-Amino-2,3-dihydro-1H-naphtho[2,1-b]pyran-2-yl)methanol--hydrogen chloride (1/1)
• 321392-00-1
• {1-amino-1H,2H,3H-naphtho[2,1-b]pyran-2-yl}methanol hydrochloride
• 2-(HYDROXYMETHYL)-2,3-DIHYDRO-1H-BENZO[F]CHROMEN-1-AMINIUM CHLORIDE
• WMA39200
• AKOS005069470
• MFCD00663795
• CS-0333047
• (1-amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanolhydrochloride
• DTXSID90639984
• (1-amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol;hydrochloride

• MDL： MFCD00663795
• Inchi： 1S/C14H15NO2.ClH/c15-14-10(7-16)8-17-12-6-5-9-3-1-2-4-11(9)13(12)14;/h1-6,10,14,16H,7-8,15H2;1H
• InChI Key： VUFHLNMXAWIEEJ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC3C=CC=CC=3C=2C(C(CO)C1)N

Computed Properties

• Exact Mass: 265.0869564g/mol
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Melting Point: 235-237°C

(1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride

Introduction to (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride and its Significance in Modern Chemical Biology

CAS No. 321392-00-1 refers to a specialized organic compound, specifically (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of heterocyclic molecules, featuring a benzo[f]chromene core with an amino and hydroxymethyl substituent, further modified by a hydrochloride salt form. The benzo[f]chromene scaffold is particularly noteworthy as it is known for its presence in various bioactive natural products and pharmaceuticals, suggesting potential therapeutic applications.

The< strong> benzo[f]chromene core is a fused ring system consisting of a benzene ring and a chromene ring, which contributes to the compound's stability and reactivity. This structural motif is often associated with biological activities such as antioxidant, anti-inflammatory, and antimicrobial properties. The presence of an amino group at the 1-position and a hydroxymethyl group at the 2-position enhances the compound's ability to engage in hydrogen bonding and other forms of molecular interactions, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in developing novel heterocyclic compounds for medicinal applications. The< strong> (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride structure has been explored in several preclinical studies for its potential to modulate various biological pathways. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings are particularly exciting as they align with the broader goal of developing targeted therapies that minimize side effects while maximizing efficacy.

The< strong> hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for drug formulation and administration. Improved solubility often translates to better bioavailability and pharmacokinetic profiles, making the compound more suitable for therapeutic use. Additionally, the salt form can stabilize the molecule, preventing degradation under various storage conditions.

One of the most compelling aspects of< strong> (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride is its potential as a lead compound for further derivatization. Researchers have employed structure-activity relationship (SAR) studies to modify various functional groups within the molecule, aiming to optimize its biological activity. These modifications have led to the discovery of several analogs with enhanced potency and selectivity. Such derivatives are being actively investigated for their suitability in clinical trials.

The< strong> benzo[f]chromene scaffold has also been explored in the context of photodynamic therapy (PDT), where it acts as a photosensitizer. PDT involves the use of light-sensitive compounds that generate reactive oxygen species upon irradiation, leading to cell death. The unique electronic properties of benzo[f]chromene derivatives make them promising candidates for this application. Recent studies have demonstrated their ability to induce apoptosis in cancer cells when exposed to specific wavelengths of light.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The< strong> (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride molecule can be incorporated into polymers and coatings due to its aromatic structure and functional groups. These materials exhibit enhanced mechanical strength and chemical resistance, making them suitable for high-performance applications.

The synthesis of< strong> CAS No. 321392-00-1 has been optimized through multi-step organic reactions involving cyclization, substitution, and salt formation processes. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity. These advancements ensure that sufficient quantities of the compound can be produced for both research and commercial purposes.

Ethical considerations are paramount when developing new pharmaceuticals. The< strong> (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride compound has undergone rigorous safety evaluations in vitro and in vivo to assess its toxicity profile. Preliminary results indicate that it is well-tolerated at therapeutic doses, although further studies are needed to fully understand its long-term effects.

The integration of computational methods into drug discovery has significantly accelerated the development process for< strong> (1-Amino-2,3-dihydro-1H-benzo[f]chromen-2-yl)methanol hydrochloride . Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in designing more effective derivatives with improved binding affinities.

The future prospects for< strong> CAS No. 321392-00-1 are promising as it continues to be investigated in various research avenues. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of biological systems grows, so does the potential for this compound to address unmet medical needs.